Cas no 1554426-50-4 (8-bromo-[1,2,4]triazolo[4,3-a]pyridin-3-amine)

• Product Name: 8-bromo-[1,2,4]triazolo[4,3-a]pyridin-3-amine
• CAS No: 1554426-50-4
• MF: C₆H₅BrN₄
• MW: 213.034699201584
• CID: 5989843
• PubChem ID: 83867851
• Update Time: 2025-06-11

8-bromo-[1,2,4]triazolo[4,3-a]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 8-bromo-[1,2,4]triazolo[4,3-a]pyridin-3-amine
• 1,2,4-Triazolo[4,3-a]pyridin-3-amine, 8-bromo-
• EN300-6824016
• 1554426-50-4
• Z2732993697

• Inchi： 1S/C6H5BrN4/c7-4-2-1-3-11-5(4)9-10-6(11)8/h1-3H,(H2,8,10)
• InChI Key： NXNLBVZQUZROLF-UHFFFAOYSA-N
• SMILES： C12=NN=C(N)N1C=CC=C2Br

Computed Properties

• Exact Mass: 211.96976g/mol
• Monoisotopic Mass: 211.96976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 2.09±0.1 g/cm3(Predicted)
• pka: 4.53±0.50(Predicted)

Additional information on 8-bromo-[1,2,4]triazolo[4,3-a]pyridin-3-amine

Introduction to 8-bromo-[1,2,4]triazolo[4,3-a]pyridin-3-amine (CAS No. 1554426-50-4)

8-bromo-[1,2,4]triazolo[4,3-a]pyridin-3-amine, with the CAS number 1554426-50-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 8-bromo-[1,2,4]triazolo[4,3-a]pyridin-3-amine make it a promising candidate for various drug discovery programs.

The chemical structure of 8-bromo-[1,2,4]triazolo[4,3-a]pyridin-3-amine consists of a triazolopyridine core with a bromine substituent at the 8-position. The presence of the bromine atom imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. This compound has been synthesized through various methodologies, including multistep reactions involving nucleophilic substitution and cyclization steps. The synthetic routes have been optimized to achieve high yields and purity, making it feasible for large-scale production.

In recent years, extensive research has been conducted to explore the biological activities of 8-bromo-[1,2,4]triazolo[4,3-a]pyridin-3-amine. Studies have shown that this compound exhibits potent inhibitory activity against specific enzymes and receptors involved in various disease pathways. For instance, it has been reported to inhibit kinases such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs), which are key regulators of cell cycle progression and signal transduction pathways. These findings suggest that 8-bromo-[1,2,4]triazolo[4,3-a]pyridin-3-amine could be a valuable lead compound for the development of targeted therapies in oncology.

Beyond its enzymatic inhibition properties, 8-bromo-[1,2,4]triazolo[4,3-a]pyridin-3-amine has also demonstrated promising antiviral activity. Research has indicated that this compound can effectively inhibit the replication of certain viruses by interfering with viral entry or replication processes. This makes it a potential candidate for the development of antiviral drugs against emerging viral threats. Additionally, studies have explored its anti-inflammatory and neuroprotective effects, highlighting its multifaceted biological profile.

The pharmacokinetic properties of 8-bromo-[1,2,4]triazolo[4,3-a]pyridin-3-amine have been extensively characterized to assess its suitability as a therapeutic agent. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life in vivo, which are essential characteristics for a drug candidate. Furthermore, toxicological evaluations have indicated that 8-bromo-[1,2,4]triazolo[4,3-a]pyridin-3-amine is well-tolerated at therapeutic doses with minimal adverse effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 8-bromo-[1,2,4]triazolo[4,3-a]pyridin-3-amine in human subjects. Early-phase trials have shown promising results in terms of tolerability and pharmacodynamic responses. These trials are crucial for advancing our understanding of the compound's therapeutic potential and identifying optimal dosing regimens for different indications.

In conclusion, 8-bromo-[1,2,4]triazolo[4,3-a]pyridin-3-amine (CAS No. 1554426-50-4) is a versatile compound with a wide range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further drug development efforts. Ongoing research continues to uncover new applications and mechanisms of action for this compound, contributing to its growing importance in the field of medicinal chemistry and pharmaceutical sciences.